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Compound of Interest

Compound Name: 2-Ethoxypropanoyl chloride

Cat. No.: B15347068 Get Quote

Application Notes and Protocols for 2-
Ethoxypropanoyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of 2-Ethoxypropanoyl chloride. Adherence to these guidelines is crucial to ensure

personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties
2-Ethoxypropanoyl chloride is a flammable and corrosive liquid that requires careful

handling.[1] The following table summarizes its key properties.

Property Value Reference

Molecular Formula C5H9ClO2 N/A

Molecular Weight 136.58 g/mol N/A

Appearance Liquid [1]

Boiling Point 72 - 73 °C (162 - 163 °F) [2]

Density 0.742 g/cm3 at 25 °C (77 °F) [2]

Flash Point 113 °C (235.4 °F) [3]
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Hazard Identification and Safety Precautions
2-Ethoxypropanoyl chloride is classified with multiple hazards, necessitating strict safety

protocols.

GHS Hazard Classification:

Flammable liquids (Category 3)

Acute toxicity, Oral (Category 4)

Skin corrosion (Category 1B)

Serious eye damage (Category 1)

Respiratory sensitization (Category 1)

Skin sensitization (Category 1)

Hazard Statements:

H226: Flammable liquid and vapor.

H302: Harmful if swallowed.

H314: Causes severe skin burns and eye damage.

H317: May cause an allergic skin reaction.

H318: Causes serious eye damage.

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.

Precautionary Statements: A comprehensive list of precautionary statements can be found in

the Safety Data Sheet. Key precautions include avoiding breathing vapors, washing skin

thoroughly after handling, and wearing appropriate personal protective equipment.[3]

Personal Protective Equipment (PPE)
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Appropriate PPE must be worn at all times when handling 2-Ethoxypropanoyl chloride.

PPE Category Specification

Eye/Face Protection Chemical safety goggles and/or face shield.

Skin Protection

Chemical-resistant gloves (e.g., butyl rubber,

nitrile rubber), flame-retardant antistatic

protective clothing, and closed-toe shoes.[2]

Respiratory Protection

Required when vapors or aerosols are

generated.[2] Use a respirator with an

appropriate filter for organic gases and vapors.

Experimental Protocols
Protocol 1: General Handling and Dispensing
This protocol outlines the standard procedure for safely handling and dispensing 2-
Ethoxypropanoyl chloride in a laboratory setting.

Materials:

2-Ethoxypropanoyl chloride

Appropriate glassware (clean, dry)

Inert gas source (e.g., nitrogen, argon)

Chemical fume hood

Personal Protective Equipment (as specified in section 3)

Spill kit

Procedure:

Ensure the chemical fume hood is functioning correctly before starting any work.
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Don all required personal protective equipment.

Ground/bond the container and receiving equipment to prevent static discharge.

If the compound is stored under an inert atmosphere, carefully introduce a positive pressure

of inert gas.

Slowly dispense the required amount of 2-Ethoxypropanoyl chloride into a clean, dry

container.

Once dispensing is complete, securely close the container.

Wipe down any external surfaces of the container with a suitable solvent (e.g., isopropanol)

and then a dry cloth.

Store the main container and the dispensed amount according to the storage guidelines (see

section 4).

Clean any contaminated glassware or equipment promptly.

Wash hands and face thoroughly after handling.

Storage Procedures
Proper storage of 2-Ethoxypropanoyl chloride is critical to maintain its stability and prevent

hazardous situations.
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Storage Condition Requirement

Temperature 2 - 8 °C

Atmosphere Store under an inert gas.

Ventilation Store in a dry and well-ventilated place.[2]

Ignition Sources
Keep away from heat, sparks, open flames, and

hot surfaces.[2]

Container Keep container tightly closed.[2]

Security
Store locked up or in an area accessible only to

qualified or authorized persons.[2]

Incompatibilities
Alcohols, oxidizing agents, strong bases, and

water.[4]

Spill Response Protocol
In the event of a spill, follow these procedures to ensure a safe and effective cleanup.

For small spills:

Alert personnel: Immediately alert others in the vicinity.

Evacuate: If necessary, evacuate non-essential personnel from the immediate area.

Ventilate: Ensure adequate ventilation, such as a chemical fume hood, to disperse vapors.[5]

Contain: Use absorbent materials like vermiculite or cat litter to dike the spill and prevent it

from spreading.[5][6]

Absorb: Add absorbent material, working from the outside in, until all the liquid is absorbed.

[5]

Neutralize (if applicable): For acid spills, cautiously neutralize with sodium bicarbonate or

soda ash.[5]
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Collect: Carefully sweep or shovel the absorbed material into a suitable, labeled waste

container.[4]

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.[7]

Dispose: Dispose of all contaminated materials as hazardous waste according to institutional

and local regulations.

For large spills or spills with fire/explosion risk:

Evacuate the area immediately.

Activate the nearest fire alarm.

Call emergency services.[6]

Do not attempt to clean up the spill yourself.

Visualizations
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Spill Occurs

Assess Spill Size and Risk

Small, Manageable Spill

  Safe to handle internally

Large or Hazardous Spill

  Immediate danger

Alert Nearby Personnel Evacuate Area

Don Appropriate PPE

Contain the Spill
(Dike with absorbents)

Absorb the Spill

Collect Contaminated Material

Decontaminate the Area

Dispose of as Hazardous Waste

Activate Fire Alarm

Call Emergency Services

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Receiving 2-Ethoxypropanoyl chloride

Is container intact and sealed?

Yes No

Select Storage Location Quarantine and report to EHS

Is it a 2-8°C, ventilated area?

Yes No

Are incompatible materials present?
(Alcohols, bases, oxidizers) Find appropriate storage

Yes No

Relocate incompatible materials Store under inert gas, 
away from ignition sources

Click to download full resolution via product page

Caption: Decision tree for proper storage of 2-Ethoxypropanoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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